Cas no 1109229-95-9 (2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one)

2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one is a brominated dihydroisoquinolinone derivative with a benzyl substituent at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The presence of the bromo group enhances its reactivity, enabling selective functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its rigid heterocyclic core contributes to structural diversity in medicinal chemistry applications. The compound exhibits stability under standard handling conditions, making it suitable for further derivatization. Its well-defined structure and purity are critical for reproducibility in research settings, particularly in the development of bioactive compounds targeting neurological or oncological pathways.

2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one structure

1109229-95-9 structure

Product Name:2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one

CAS No:1109229-95-9

MF:C₁₆H₁₄BrNO

MW:316.19246339798

CID:2853479

PubChem ID:21865452

Update Time:2025-06-07

2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

- DKOFXWSHLSYVOM-UHFFFAOYSA-N
- 2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
- 1109229-95-9
- 2-benzyl-5-bromo-3,4-dihydroisoquinolin-1(2 H)-one
- SCHEMBL3000762
- Inchi： 1S/C16H14BrNO/c17-15-8-4-7-14-13(15)9-10-18(16(14)19)11-12-5-2-1-3-6-12/h1-8H,9-11H2
- InChI Key： DKOFXWSHLSYVOM-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C(N(CC3C=CC=CC=3)CCC=21)=O

Computed Properties

Exact Mass: 315.02588Da
Monoisotopic Mass: 315.02588Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 20.3Å²

2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145326-1g	2-benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one	1109229-95-9	95%	1g	$***	2023-04-03
Chemenu	CM145326-1g	2-benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one	1109229-95-9	95%	1g	$660	2021-08-05
Alichem	A189004904-1g	2-Benzyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one	1109229-95-9	95%	1g	$624.80	2023-09-04